5-(1-Hydroxypropylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
Overview
Description
5-(1-Hydroxypropylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione, commonly known as HPD, is an important chemical compound that has found applications in various scientific research fields. HPD is a cyclic anhydride that is used as a precursor in the synthesis of other chemical compounds.
Scientific Research Applications
Chemical Reactions and Derivatives
5-Isopropylidene-2,2-dimethyl-1,3-dioxane-4,6-dione, a related compound, shows reactivity with tert-butyl isocyanide in the presence of primary or secondary amines, producing N-tert-butyl-2,2-dimethylbutyramide derivatives and 1-tert-butyl-4,4-dimethyl-2,5-dioxopyrrolidine-3-carboxamides (Yavari et al., 2003). Another study demonstrated the reaction of a similar compound, 5-[(2-Furyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione, with cyclic secondary amines, leading to the formation of various substituted dioxane derivatives (Šafár̆ et al., 2000).
Synthesis in Aqueous Media
A study describes a quick and efficient synthesis method for 5-arylmethylene-2,2-dimethyl-1,3-dioxane-4,6-diones using isopropylidene malonate and aromatic aldehydes in water, emphasizing its environmental friendliness and high yield (Jin et al., 2006).
Crystal Structure Analysis
The crystal structure of a compound similar to 5-(1-Hydroxypropylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione, namely 5-(4-Methoxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione, was analyzed using X-ray crystallographic techniques. This study provides insights into the molecular arrangement and stability of such compounds (Zeng, 2014).
Molecular and Electronic Properties
Research on 5-arylidene derivatives of Meldrum’s acid, closely related to the compound of interest, has been conducted to understand their structural and electronic properties. This study provides insights into the molecular geometries and intermolecular interactions, which are crucial for the application of these compounds in various fields (Dey et al., 2015).
properties
IUPAC Name |
5-(1-hydroxypropylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O5/c1-4-5(10)6-7(11)13-9(2,3)14-8(6)12/h10H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDTJFGUUIXGPRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=C1C(=O)OC(OC1=O)(C)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90716082 | |
Record name | 5-(1-Hydroxypropylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90716082 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1-Hydroxypropylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione | |
CAS RN |
66696-76-2 | |
Record name | 5-(1-Hydroxypropylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90716082 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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